Cas no 88-52-8 (Benzenesulfonic acid,2,4-diamino-5-methyl-)

• Product Name: Benzenesulfonic acid,2,4-diamino-5-methyl-
• CAS No: 88-52-8
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 723911
• PubChem ID: 66620
• Update Time: 2025-04-19

Benzenesulfonic acid,2,4-diamino-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,4-diamino-5-methyl-
• 2,4-Diamino-5-methylbenzenesulfonic acid
• 4,6-diaminotoluene-3-sulphonic acid
• DTXSID1058971
• 2,4-Diaminotoluene-5-sulfonic acid
• 88-52-8
• 4,6-Diaminotoluene-3-sulfonic acid
• Benzenesulfonic acid, 2,4-diamino-5-methyl-
• EINECS 201-838-1
• SCHEMBL428347
• Benzenesulfonic acid,4-diamino-5-methyl-
• NS00039277
• m-Toluenesulfonic acid, 4,6-diamino-
• 2,4-Tolylenediamine-5-sulfonic acid
• NSC 8621
• m-Toluenesulfonic acid,6-diamino-
• NSC-8621
• NSC8621
• 5-Methyl-2,4-diaminobenzenesulfonic acid

• Inchi： 1S/C7H10N2O3S/c1-4-2-7(13(10,11)12)6(9)3-5(4)8/h2-3H,8-9H2,1H3,(H,10,11,12)
• InChI Key： XAQCYASNAMYTQA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(=CC=1N)N)(=O)(=O)O

Computed Properties

• Exact Mass: 202.041213
• Monoisotopic Mass: 202.041213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• XLogP3: 0.2

Experimental Properties

• Density: 1.52
• Refractive Index: 1.657
• PSA: 114.79000
• LogP: 2.64930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives